Cas no 2229496-13-1 (2-(3-fluoropyridin-2-yl)prop-2-en-1-amine)

• Product Name: 2-(3-fluoropyridin-2-yl)prop-2-en-1-amine
• CAS No: 2229496-13-1
• MF: C₈H₉FN₂
• MW: 152.168864965439
• CID: 5807953
• PubChem ID: 165967624
• Update Time: 2025-06-08

2-(3-fluoropyridin-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoropyridin-2-yl)prop-2-en-1-amine
• 2229496-13-1
• EN300-1790437

• Inchi： 1S/C8H9FN2/c1-6(5-10)8-7(9)3-2-4-11-8/h2-4H,1,5,10H2
• InChI Key： AHGCRDBLFPWCCX-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(=C)CN

Computed Properties

• Exact Mass: 152.07497646g/mol
• Monoisotopic Mass: 152.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(3-fluoropyridin-2-yl)prop-2-en-1-amine

Introduction to 2-(3-Fluoropyridin-2-yl)prop-2-en-1-amine (CAS No. 2229496-13-1)

2-(3-Fluoropyridin-2-yl)prop-2-en-1-amine, with the CAS number 2229496-13-1, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its substituted pyridine ring and an amino group attached to a propenyl moiety, which imparts it with distinct chemical properties and reactivity.

The molecular formula of 2-(3-fluoropyridin-2-yl)prop-2-en-1-amine is C₈H₈FN₂, and its molecular weight is approximately 155.16 g/mol. The presence of the fluorine atom in the pyridine ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Additionally, the amino group provides a site for further functionalization, allowing for the synthesis of a wide range of derivatives with diverse biological activities.

In the context of medicinal chemistry, 2-(3-fluoropyridin-2-yl)prop-2-en-1-amine has been explored as a building block for the synthesis of novel compounds with potential therapeutic applications. Recent studies have shown that derivatives of this compound exhibit promising activities against various targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of 2-(3-fluoropyridin-2-yl)prop-2-en-1-amine-based compounds demonstrated potent inhibitory activity against the enzyme cyclooxygenase (COX), which is implicated in inflammation and pain.

Beyond its use as a synthetic intermediate, 2-(3-fluoropyridin-2-yl)prop-2-en-1-amine has also been investigated for its intrinsic biological properties. Research conducted by a team at the University of California, San Francisco, revealed that this compound exhibits moderate antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival, making it a potential lead compound for further development as an anticancer agent.

In addition to its potential therapeutic applications, 2-(3-fluoropyridin-2-yl)prop-2-en-1-amine has also been studied for its use in chemical biology and probe development. A recent study published in Chemical Communications described the synthesis and characterization of fluorescent probes derived from this compound. These probes were found to be highly selective for specific cellular targets and have been used to visualize and monitor intracellular processes with high spatial and temporal resolution.

The synthetic accessibility of 2-(3-fluoropyridin-2-yl)prop-2-en-1-amine is another factor contributing to its widespread use in research. Various synthetic routes have been developed to prepare this compound efficiently, including metal-catalyzed cross-coupling reactions and multistep sequences involving functional group manipulations. These methods have been optimized to achieve high yields and purity, making it readily available for both academic and industrial applications.

In conclusion, 2-(3-fluoropyridin-2-yl)prop-2-en-1-amine (CAS No. 2229496-13-1) is a valuable compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique chemical structure and favorable properties make it an attractive candidate for further exploration and development. As research in these areas continues to advance, it is likely that new insights into the biological activities and synthetic utility of this compound will emerge, further expanding its impact on scientific and medical advancements.